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Compound Name: Iron(III) oxalate hexahydrate

Cat. No.: B1143021 Get Quote

Essential Safety and Handling Guide for Iron(III)
Oxalate Hexahydrate
This guide provides critical safety and logistical information for researchers, scientists, and drug

development professionals handling Iron(III) oxalate hexahydrate. Adherence to these

procedures is essential for ensuring personal safety and proper disposal.

Iron(III) oxalate hexahydrate is a chemical that is harmful if swallowed or in contact with skin.

[1][2][3][4] It can cause irritation to the skin, eyes, and respiratory tract.[1][5][6] Ingestion may

lead to severe kidney damage, while inhalation of dust can result in pulmonary fibrosis.[1]

Personal Protective Equipment (PPE)
When handling Iron(III) oxalate hexahydrate, the following personal protective equipment is

mandatory to minimize exposure and ensure safety.

Eye and Face Protection: Wear chemical safety glasses or goggles that conform to EU

EN166 or NIOSH standards.[2][6] A face shield should also be used to provide additional

protection.[1]

Skin Protection:

Gloves: Wear nitrile or rubber gloves.[1] All gloves should be inspected for integrity before

use.[2]
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Protective Clothing: A complete suit or lab coat that protects against chemical splashes is

required.[1][2] Ensure that footwear is close-toed.[6]

Respiratory Protection: Use an approved respirator if ventilation is inadequate or if dust

formation is likely.[1][7] A full-face respirator may be necessary if exposure limits are

exceeded or irritation is experienced.[2]

Quantitative Safety Data
The following table summarizes key quantitative safety data for Iron(III) oxalate hexahydrate.

Parameter Value Reference

ACGIH Threshold Limit Value

(TLV-TWA)

1 mg/m³ (for Iron oxalate

hexahydrate)
[1]

Hazard Statements H302, H312
Harmful if swallowed, Harmful

in contact with skin[2][3][4]

Signal Word Warning [2][4]

Safe Handling and Storage Workflow
Proper handling and storage procedures are critical to prevent accidents and exposure.

Engineering Controls: Always handle Iron(III) oxalate hexahydrate in a well-ventilated area.

[1][2] Local exhaust ventilation is preferable.[1] Eyewash stations and quick-drench showers

must be readily accessible.[1][5]

Handling Procedures:

Avoid generating dust.[1][2]

Do not breathe dust, vapors, or mist.[1]

Avoid contact with skin and eyes.[1][2]

Do not eat, drink, or smoke in the handling area.[2][3][4]
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Wash hands thoroughly after handling.[2][4][6]

Storage: Store in a cool, dry, and well-ventilated area in a tightly closed container.[1][2] Keep

away from oxidizing agents and foodstuff containers.[1][3]

Start: Prepare for Handling

Step 1: Don PPE
- Goggles & Face Shield
- Nitrile/Rubber Gloves
- Protective Suit/Coat

Step 2: Chemical Handling
- Use in well-ventilated area

- Avoid dust formation
- Avoid contact and inhalation

Step 3: Storage
- Tightly closed container

- Cool, dry, ventilated area
- Away from oxidizing agents

Step 4: Spill & Emergency
- Evacuate and ventilate

- Wear full PPE
- Sweep up, place in container

Step 5: Disposal
- Dispose in sealed containers

- Follow local regulations
- Decontaminate PPE

End: Procedure Complete

Click to download full resolution via product page
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Caption: Workflow for the safe handling and disposal of Iron(III) oxalate hexahydrate.

Spill and Disposal Plan
In the event of a spill or for routine disposal, the following procedures must be followed.

Spill Response:

Evacuate personnel from the immediate area and ensure adequate ventilation.[2]

Wear the appropriate personal protective equipment as outlined above.[1]

For minor spills, carefully sweep up the solid material, avoiding dust generation, and place

it into a suitable, labeled container for disposal.[1][3]

For major spills, contain the spill with inert material such as sand or earth.[3]

Prevent the spillage from entering drains or waterways.[1][3]

Disposal:

Dispose of waste material in a sealed, labeled container.[3]

All disposal must be carried out in accordance with local, regional, and national

regulations.[6][7] The material may be sent to a licensed chemical destruction plant.[2]

Contaminated packaging should be triple-rinsed and offered for recycling or disposed of as

hazardous waste.[2]

Contaminated clothing should be removed immediately and laundered separately before

reuse.[3]

First Aid Measures
Immediate first aid is crucial in case of exposure.

Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes,

ensuring to lift the upper and lower eyelids. Seek immediate medical attention.[1][5]
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Skin Contact: Immediately wash the affected area with soap and plenty of water for at least

15 minutes. Remove contaminated clothing. If irritation persists, seek medical attention.[1][5]

Inhalation: Move the individual to fresh air. If breathing is difficult, provide oxygen. Seek

immediate medical attention.[1][2]

Ingestion: Do NOT induce vomiting. If the person is conscious, rinse their mouth with water

and give them water to drink. Seek immediate medical attention.[1][2]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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